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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe disposal of Strontium Bromide Monohydrate
(SrBr₂·H₂O) waste. The following information is intended to supplement, not replace,

institutional and regulatory guidelines. Always consult your institution's Environmental Health

and Safety (EHS) department for specific procedures and requirements.
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Issue Possible Cause Solution

Uncertainty about waste

classification

Lack of clarity on whether

Strontium Bromide

Monohydrate is hazardous.

Treat all waste chemical solids,

liquids, or containerized gases

as hazardous unless

confirmed otherwise by your

institution's EHS department.

[1] Strontium Bromide is known

to cause skin and serious eye

irritation.[2][3][4][5][6]

Spill of Strontium Bromide

Monohydrate powder

Accidental mishandling during

experimentation or transfer.

1. Evacuate personnel from

the immediate area.[4] 2. Wear

appropriate Personal

Protective Equipment (PPE),

including gloves, safety

goggles, and a lab coat.[2][7]

3. For minor spills, carefully

sweep up the solid material to

avoid generating dust.[2][4][5]

[6][7] 4. Place the collected

material in a clearly labeled,

sealed container for hazardous

waste disposal.[2][4][5][6][7] 5.

Wash the spill site with water

after material pickup is

complete.[2][5]

Full waste container
Accumulation of waste from

multiple experiments.

Once a hazardous waste

container is full, it must be

removed from the Satellite

Accumulation Area within three

days.[8] Contact your

institution's EHS or hazardous

waste management office to

schedule a pickup.

Improperly labeled waste

container

Forgetting to label the

container or using an incorrect

All hazardous waste

containers must be properly
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format. labeled with the words

"Hazardous Waste," the full

chemical name (Strontium

Bromide Monohydrate), and

any associated hazards.[9]

This is crucial for safe handling

and disposal.

Mixing of incompatible wastes
Lack of awareness of chemical

compatibility.

Do not mix Strontium Bromide

Monohydrate waste with

incompatible materials. For

instance, avoid contact with

soluble sulfates.[2][5] Store it

separately from acids, bases,

and oxidizing agents.[8]

Frequently Asked Questions (FAQs)
1. What are the primary hazards associated with Strontium Bromide Monohydrate?

Strontium Bromide Monohydrate is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[2][3][4][5][6] It is also

considered toxic by ingestion and inhalation.[10]

2. Can I dispose of Strontium Bromide Monohydrate waste down the drain?

No, hazardous chemicals should never be poured down the drain.[9] This practice is

environmentally harmful and violates most laboratory safety protocols.

3. How should I store Strontium Bromide Monohydrate waste before disposal?

Strontium Bromide Monohydrate waste should be stored in a designated Satellite

Accumulation Area (SAA) at or near the point of generation.[8][9] The waste must be kept in a

compatible, leak-proof container with a secure lid.[8] Ensure the container is clearly labeled as

"Hazardous Waste" and includes the chemical name.

4. What type of container is suitable for storing Strontium Bromide Monohydrate waste?
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A clean, dry, and sealable container that is compatible with the chemical is required. Plastic

containers are often preferred for storing waste materials.[9] The original container can be used

if it is in good condition.[8]

5. Is it necessary to neutralize Strontium Bromide Monohydrate waste before disposal?

The provided search results do not offer a specific protocol for the neutralization of Strontium
Bromide Monohydrate waste for general laboratory settings. The standard and recommended

procedure is to dispose of it as hazardous waste through your institution's certified waste

management program.

6. What personal protective equipment (PPE) should I wear when handling Strontium
Bromide Monohydrate waste?

When handling Strontium Bromide Monohydrate waste, you should wear protective gloves,

safety goggles or a face shield, and a lab coat.[2][7] If there is a risk of generating dust, a dust

mask may also be necessary.

Quantitative Data: Properties of Strontium Bromide
Property Value

Chemical Formula SrBr₂ (anhydrous)

Molecular Weight
247.43 g/mol (anhydrous)[4], 265.44 g/mol

(monohydrate)[11]

Appearance White, odorless, crystalline powder[10][12]

Solubility in Water Soluble

Solubility in other solvents Soluble in alcohol[10]

Melting Point 643 °C (anhydrous)[13]

pH 7 (Neutral)[13]

Density 4.216 g/cm³ (anhydrous)[13]
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Experimental Protocol: Preparing Strontium
Bromide Monohydrate Waste for Disposal
This protocol outlines the standard procedure for the collection and preparation of Strontium
Bromide Monohydrate waste for disposal by a certified hazardous waste management

service.

Materials:

Designated hazardous waste container (clean, dry, leak-proof, with a secure lid)

Hazardous waste labels

Personal Protective Equipment (PPE): safety goggles, lab coat, compatible gloves

Spatula or scoop

Chemical fume hood

Procedure:

Designate a Satellite Accumulation Area (SAA): Identify a designated SAA in your laboratory

at or near the point of waste generation.[8][9]

Select a Compatible Waste Container: Obtain a suitable container for solid chemical waste.

Ensure it is clean, dry, and has a secure, tight-fitting lid.[8]

Label the Container: Before adding any waste, affix a hazardous waste label to the container.

Fill in the following information:

The words "Hazardous Waste"

Full Chemical Name: "Strontium Bromide Monohydrate"

Accumulation Start Date

Associated Hazards (e.g., "Irritant," "Toxic")
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Waste Collection:

Perform all waste transfers in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation exposure.[7]

Carefully transfer the solid Strontium Bromide Monohydrate waste into the prepared

container using a clean spatula or scoop. Avoid generating dust.

For solutions containing Strontium Bromide Monohydrate, use a compatible liquid

waste container. Do not mix with other solvent wastes unless explicitly permitted by your

EHS department.

Secure the Container: After each addition of waste, securely close the container lid.[9] Waste

containers should remain closed except when adding waste.[8]

Storage in SAA: Store the sealed and labeled waste container in the designated SAA.

Ensure it is stored separately from incompatible materials like acids, bases, and oxidizing

agents.[8]

Arrange for Disposal: Once the experiment is complete or the waste container is full, contact

your institution's Environmental Health and Safety (EHS) department or the designated

hazardous waste management office to schedule a pickup. Do not transport hazardous

waste yourself.[1]

Visualizations
Caption: Experimental workflow for preparing Strontium Bromide Monohydrate waste for

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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